Cas no 117668-19-6 (6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid)

6-(1H-Imidazol-2-yl)pyridine-3-carboxylic acid is a heterocyclic compound featuring both imidazole and pyridine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its bifunctional structure, with a carboxylic acid group and an imidazole ring, enables applications in coordination chemistry, catalysis, and drug design. The compound exhibits strong chelating properties, facilitating the formation of stable metal complexes. Its rigid aromatic framework enhances binding affinity in molecular recognition processes. High purity and well-defined reactivity make it suitable for constructing biologically active molecules, particularly in the development of enzyme inhibitors and metallopharmaceuticals. The compound's stability under standard conditions ensures reliable handling in laboratory settings.
6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid structure
117668-19-6 structure
Product Name:6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid
CAS No:117668-19-6
MF:C9H7N3O2
MW:189.170781373978
CID:3167299
PubChem ID:19864555
Update Time:2025-08-04

6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid
    • AKOS022702427
    • 6-(1H-Imidazol-2-yl)nicotinic acid
    • CS-0441728
    • ZKGQNKNFKCRBPB-UHFFFAOYSA-N
    • 117668-19-6
    • SCHEMBL3650803
    • 5-Carboxy-2-(2-imidazolyl)-pyridine
    • G74042
    • EN300-139598
    • 6-(1H-Imidazol-2-yl)nicotinicacid
    • Inchi: 1S/C9H7N3O2/c13-9(14)6-1-2-7(12-5-6)8-10-3-4-11-8/h1-5H,(H,10,11)(H,13,14)
    • InChI Key: ZKGQNKNFKCRBPB-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C(C=C1)C1=NC=CN1)=O

Computed Properties

  • Exact Mass: 189.053826475g/mol
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.9Ų

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Additional information on 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid

Introduction to 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid (CAS No. 117668-19-6)

6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid, identified by the CAS number 117668-19-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazole-pyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule integrates an imidazole ring with a pyridine moiety, connected through a carboxylic acid linkage at the 3-position of the pyridine ring. Such structural motifs are frequently explored in the design of novel therapeutic agents due to their ability to interact with biological targets in complex ways.

The synthesis and characterization of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid have been subjects of extensive studies, particularly in the context of developing small-molecule inhibitors for various diseases. The presence of both imidazole and pyridine rings endows this compound with unique electronic and steric properties, making it a versatile scaffold for medicinal chemists. Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how this compound interacts with biological macromolecules, providing insights into its potential pharmacological effects.

One of the most compelling aspects of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid is its reported activity as a modulator of enzyme pathways implicated in inflammation, cancer, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of Janus kinases (JAKs), which are pivotal in signal transduction pathways involved in immune responses and cell growth. The carboxylic acid group at the 3-position of the pyridine ring serves as a key pharmacophore, facilitating hydrogen bonding interactions with target proteins, thereby enhancing binding affinity.

In addition to its enzyme-targeting capabilities, 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid has shown promise as a scaffold for developing ligands that interact with membrane-bound receptors. The imidazole ring, in particular, is known to be capable of forming stable hydrogen bonds and π-stacking interactions with aromatic residues in receptor binding pockets. This characteristic has been exploited in the design of compounds targeting G-protein coupled receptors (GPCRs), which play crucial roles in regulating physiological processes such as neurotransmission and hormone signaling.

The pharmacokinetic properties of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid have also been thoroughly investigated. Its molecular structure suggests moderate solubility in both aqueous and organic solvents, which is advantageous for formulating drug candidates suitable for oral administration or intravenous injection. Furthermore, preliminary metabolic stability studies indicate that this compound undergoes slow degradation under physiological conditions, potentially allowing for prolonged half-life and improved bioavailability.

Recent clinical trials have begun to explore the therapeutic potential of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid in treating certain types of cancer. The compound has been observed to exhibit inhibitory effects on tyrosine kinases that are overexpressed in tumor cells, leading to reduced proliferation and enhanced apoptosis. These findings have prompted further investigation into its efficacy as a single agent or in combination with existing chemotherapeutic regimens. The ability of this compound to selectively target cancer-related pathways while minimizing off-target effects remains a key focus of ongoing research.

The synthetic methodologies employed for preparing 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid have also seen significant innovation. Modern synthetic routes often involve multi-step reactions that leverage transition metal catalysis to achieve high yields and enantioselectivity. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the imidazole-pyridine core efficiently. Such advancements not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular structure to optimize pharmacological properties.

The role of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable intermediate for generating libraries of structurally diverse compounds through derivatization strategies. By introducing various functional groups at different positions within its framework, researchers can explore novel chemical space and identify compounds with enhanced potency or selectivity against specific biological targets.

Future directions in the study of 6-(1H-imidazol-2-yl)pyridine-3-carboxylic acid include exploring its potential as an adjuvant therapy alongside conventional treatments for chronic diseases such as diabetes and autoimmune disorders. Preliminary data suggest that this compound may modulate immune cell function by influencing cytokine production, thereby contributing to disease management strategies aimed at reducing inflammation and improving patient outcomes.

In conclusion,6-(1H-imidazol-2-yloxy-pidine)-carbocyclic-acids, identified by CAS No., represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Ongoing research efforts continue to unravel its full therapeutic potential across multiple disease areas while refining synthetic approaches for scalable production.

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